Cas no 64696-98-6 (Solvent Brown 53)

• Product Name: Solvent Brown 53
• CAS No: 64696-98-6
• MF: C₁₈H₁₀N₄NiO₂
• MW: 372.991004467011
• CID: 58223
• PubChem ID: 156592485
• Update Time: 2025-04-19

Solvent Brown 53 Chemical and Physical Properties

Names and Identifiers

• Solvent Brown 53
• C.I. SOLVENT BROWN 53
• C.I. 48525
• [2,3'-Bis[[(2-hydroxyphenyl)methylene]amino]but-2-enedinitrilato(2-)-N2,N3,O2,O3]nickel
• Nickel, [2,3-bis[[[2-(hydroxy-kappaO)phenyl]methylene]amino-kappaN]-2-butenedinitrilato(2-)]-, (SP-4-2)-
• EN]-2-butenedinitrilato(2-)]nickel
• (SP-4-2)-[2,3-Bis[[[2-(hydroxy-
• 2-[[(Z)-1,2-dicyano-2-[(2-oxidophenyl)methylideneamino]ethenyl]iminomethyl]phenolate;nickel(2+)
• 64696-98-6
• EO)phenyl]methylene]amino-

• Inchi： 1S/C18H12N4O2.Ni/c19-9-15(21-11-13-5-1-3-7-17(13)23)16(10-20)22-12-14-6-2-4-8-18(14)24;/h1-8,11-12,23-24H;/q;+2/p-2/b16-15-,21-11+,22-12+;
• InChI Key： LWJXGIDVJYVQKD-CEPYMJGESA-L
• SMILES： [Ni+2].[O-]C1C=CC=CC=1/C=N/C(/C#N)=C(/C#N)\N=C\C1C=CC=CC=1[O-]

Computed Properties

• Exact Mass: 206.178299
• Monoisotopic Mass: 206.178299
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9

Experimental Properties

• PSA: 90.76000
• LogP: 2.04076